Cas no 1779922-37-0 (2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1779922-37-0
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5779422
• PubChem ID: 105424951
• Update Time: 2025-05-26

2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1948504
• 1779922-37-0
• 2-(3-bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol
• 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol

• Inchi： 1S/C8H6BrF3O/c9-6-3-5(1-2-7(6)10)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： UWOZHBGKPZQBDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CO)(F)F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol

Professional Introduction to 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1779922-37-0)

2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1779922-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a bromo and fluoro-substituted aromatic ring fused with a difluoroethyl alcohol moiety. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The bromo and fluoro substituents in the aromatic ring play a crucial role in modulating the electronic and steric environment of the molecule. These elements are well-documented for their ability to influence metabolic stability, binding affinity, and overall pharmacokinetic profiles. In particular, the presence of a fluoro atom can enhance metabolic resistance, while the bromo group provides a handle for further chemical modifications via cross-coupling reactions. Such structural features are highly desirable in drug design, as they can optimize interactions with biological targets while minimizing off-target effects.

Recent advancements in medicinal chemistry have highlighted the potential of difluoroethyl containing compounds as bioactive molecules. The difluoroethan-1-ol backbone introduces unique electronic properties due to the presence of two fluorine atoms, which can significantly alter the molecule's reactivity and interactions with biological systems. This modification has been explored in various contexts, including the development of protease inhibitors and kinase modulators. The combination of these structural elements makes 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol a promising candidate for further investigation in drug discovery.

In the realm of academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) within specific therapeutic areas. For instance, researchers have investigated its potential as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer pathways. The bromo and fluoro substituents facilitate its incorporation into more complex molecules through palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These transformations allow chemists to systematically modify the aromatic core and append functional groups tailored to enhance drug-like properties.

The pharmaceutical industry has also shown interest in this compound due to its versatility as an intermediate. Its unique structural motif allows for diverse derivatization strategies, enabling the exploration of multiple therapeutic hypotheses. For example, modifications at the difluoroethan-1-ol position can yield derivatives with enhanced solubility or improved pharmacokinetic profiles. Such adaptability is crucial in modern drug development pipelines, where rapid iteration and optimization are essential for bringing new therapies to market efficiently.

From a synthetic chemistry perspective, 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol exemplifies the growing importance of fluorinated and brominated compounds in medicinal chemistry. These elements not only provide handles for further functionalization but also contribute to the overall physicochemical properties of drug candidates. The increasing availability of such building blocks has streamlined the process of generating novel molecular structures for preclinical testing. This trend underscores the compound's relevance in contemporary pharmaceutical research.

Moreover, computational studies have begun to leverage machine learning algorithms to predict the biological activity of molecules like 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol. By integrating structural features with experimental data, researchers can accelerate virtual screening efforts and prioritize compounds for experimental validation. The presence of both bromo and fluoro substituents makes this molecule an attractive subject for such high-throughput virtual screening campaigns, potentially uncovering new therapeutic applications.

The compound's potential extends beyond traditional small-molecule drug development into areas such as probe synthesis for biochemical assays. Its well-defined structure allows researchers to design molecules that selectively interact with specific biological targets while minimizing interference from other pathways. This precision is critical for understanding disease mechanisms at a molecular level and identifying novel therapeutic interventions.

In conclusion, 2-(3-Bromo-4-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1779922-37-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and versatile synthetic applications. The interplay between its bromo, fluoro, and difluoroethyl moieties offers numerous opportunities for innovation across multiple research disciplines. As scientific understanding evolves and new methodologies emerge, this compound is poised to remain at forefrontof medicinal chemistry research.